Cas no 1105236-12-1 (3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide
• CAS No: 1105236-12-1
• MF: C₁₆H₁₅F₄NO₄S
• MW: 393.353217363358
• CID: 6491397
• Update Time: 2025-05-22

3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide
• 3-fluoro-4-methoxy-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]benzenesulfonamide

• Inchi： 1S/C16H15F4NO4S/c1-24-15-6-5-13(10-14(15)17)26(22,23)21-7-8-25-12-4-2-3-11(9-12)16(18,19)20/h2-6,9-10,21H,7-8H2,1H3
• InChI Key： SYJPTJJMGPQFOR-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=CC=CC(C(F)(F)F)=C2)(=O)=O)=CC=C(OC)C(F)=C1

Additional information on 3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide

3-Fluoro-4-Methoxy-N-{2-[3-(Trifluoromethyl)Phenoxy]Ethyl}Benzene-1-Sulfonamide: A Comprehensive Overview

3-Fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide, also known by its CAS registry number 1105236-12-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group, a fluoro substituent, and a methoxy group, along with a trifluoromethyl phenoxy substituent. The combination of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

In terms of pharmacological activity, 3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide has shown promising results in preclinical studies as a potential therapeutic agent for various diseases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, the compound has exhibited selective activity against certain cancer cell lines, highlighting its potential in oncology research.

The structural versatility of this compound also makes it an attractive candidate for use in agrochemicals. Its ability to inhibit plant pathogens and modulate plant growth hormones has been extensively studied. Recent research has focused on optimizing its bioavailability and reducing potential environmental impacts through the development of controlled-release formulations.

From a materials science perspective, 3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide has been investigated for its potential as a high-performance polymer additive. Its unique electronic properties make it suitable for applications in advanced electronics and optoelectronics. Researchers have also explored its use as a precursor for the synthesis of novel materials with tailored properties.

In terms of safety and toxicity profiles, recent studies have evaluated the acute and chronic toxicity of this compound in various animal models. The results indicate that it has a favorable safety profile when administered at therapeutic doses. However, further long-term studies are required to fully understand its potential risks and benefits.

The development of analytical methods for the characterization and quality control of this compound has also been an area of active research. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity. These methods are essential for ensuring the consistency and reliability of the compound in both research and industrial settings.

In conclusion, 3-fluoro-4-methoxy-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzene-1-sulfonamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for addressing complex scientific challenges. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for innovation in the coming years.